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Compound of Interest

Compound Name: 1-Bromo-4-ethyl-2-fluorobenzene

Cat. No.: B1509437 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromo-4-ethyl-2-fluorobenzene

This guide provides a comprehensive safety and handling overview for 1-Bromo-4-ethyl-2-
fluorobenzene (CAS No. 928304-44-3), a key intermediate in various organic synthesis

applications, particularly within drug discovery and materials science. As a Senior Application

Scientist, my objective is to move beyond a simple recitation of safety data sheet (SDS)

sections. Instead, this document synthesizes available data with established chemical safety

principles to provide researchers, scientists, and drug development professionals with a

framework for risk assessment and mitigation.

A Note on Data Synthesis:Publicly available, GHS-compliant safety data for 1-Bromo-4-ethyl-
2-fluorobenzene is limited.[1] Therefore, to ensure a robust and conservative safety profile,

this guide incorporates and extrapolates data from well-characterized, structurally analogous

compounds, primarily 1-Bromo-4-fluorobenzene (CAS 460-00-4) and 4-Bromo-1-ethyl-2-

fluorobenzene (CAS 627463-18-7). This approach is a standard, field-proven practice for

ensuring safety when handling novel or less-documented chemical entities.

Chemical Identity and Physicochemical Landscape
Understanding the fundamental properties of a chemical is the bedrock of safe handling. These

parameters dictate its behavior in the laboratory environment, from storage to reaction

quenching.
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Synonyms: 4-Ethyl-2-fluorobromobenzene[2]

CAS Number: 928304-44-3[1][2]

Molecular Formula: C₈H₈BrF[3]

Molecular Weight: 203.05 g/mol [3][4]

The physical properties are critical for anticipating its behavior during handling and in the event

of a spill. For instance, a boiling point significantly above room temperature indicates low

volatility under standard conditions, but this can change under heating or reduced pressure.
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Property Value Source
Causality and
Experimental
Insight

Appearance
Colorless liquid or

solid
[5]

The physical state is

near ambient

temperature; minor

temperature

fluctuations can alter

its state, impacting

transfer methods.

Boiling Point 190-193 °C [5]

This relatively high

boiling point suggests

that inhalation risk

from vapor at room

temperature is

moderate but

increases significantly

upon heating.

Melting Point -21 °C [5]

The substance will be

liquid under all

standard laboratory

conditions, simplifying

handling and transfer.

Density 1.326 g/mL [5]

Being denser than

water, it will sink,

which is a critical

consideration for

aqueous workups and

spill management in

sinks or drains.

Flash Point ~53 °C / 127.4 °F

(Analog Data)

[6][7] As a

combustible/flammabl

e liquid, its vapors can

form an ignitable

mixture with air. This
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temperature is within

the range of

laboratory heating

equipment,

demanding strict

control of ignition

sources.

Hazard Analysis and GHS Classification
Based on the toxicological and hazard data from structural analogs, 1-Bromo-4-ethyl-2-
fluorobenzene should be handled as a hazardous substance.[8] The primary routes of

exposure and concern are inhalation, skin/eye contact, and ingestion.

GHS Hazard Classification (Inferred from Analog Data)

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)[6][8][9]

Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[4]

Acute Toxicity, Dermal: Category 4 (H312: Harmful in contact with skin)[4]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[8][9]

Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)[8][9]

Acute Toxicity, Inhalation: Category 4 (H332: Harmful if inhaled)[4][8][9]

Specific target organ toxicity — single exposure (Respiratory system): Category 3 (H335:

May cause respiratory irritation)[8][9]

Hazard Statements (H-Statements):

H226: Flammable liquid and vapor.[6][8][9]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]

H315: Causes skin irritation.[8][9]
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H319: Causes serious eye irritation.[8][9]

H335: May cause respiratory irritation.[8][9]

Precautionary Statements (P-Statements) - A Self-Validating System: These statements form a

logical chain of action to prevent and respond to the hazards identified above.

Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid

breathing vapors), P280 (Wear protective gloves/eye protection).[8][9]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[8][9]

Storage: P403+P235 (Store in a well-ventilated place. Keep cool).[8]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7]

Risk Mitigation and Safe Handling Protocols
A proactive approach to safety is paramount. The following protocols are designed to minimize

exposure risk during routine handling and experimentation.

Engineering Controls
The primary line of defense is to control the environment.

Fume Hood: All handling of 1-Bromo-4-ethyl-2-fluorobenzene, including weighing,

transfers, and reactions, must be conducted in a properly functioning chemical fume hood.

This is non-negotiable and serves to mitigate the inhalation hazard (H332, H335).

Ventilation: The lab should have adequate general ventilation to prevent the accumulation of

vapors in the unlikely event of a release outside of primary containment.

Safety Stations: An operational eyewash station and safety shower must be readily

accessible and located near the workstation.[10]
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Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical.

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for

tears or punctures before use. Contaminated gloves should be disposed of immediately, and

hands washed thoroughly.[11]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a heightened risk of splashing, such as during transfers of

larger quantities or when handling the material under pressure.[11]

Skin and Body Protection: A flame-resistant lab coat must be worn and kept buttoned.

Ensure clothing fully covers the arms and legs.[9]

Storage and Incompatibility
Correct storage prevents degradation and hazardous reactions.

Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][7]

The storage area should be designated for flammable liquids.[7][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[10]

Use only non-sparking tools when handling containers.

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[6][7] Halogenated aromatic compounds can be unreactive but may have incompatibilities

with strong agents.[12]

Emergency Response Workflow
In the event of an incident, a structured and rapid response is critical. The following workflow

and diagram outline the necessary steps.

Emergency Response Protocol Diagram
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1-Bromo-4-ethyl-2-fluorobenzene: Emergency Response Workflow

INCIDENT OCCURS

Spill or Leak Personal Exposure Fire
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Caption: Logical workflow for responding to spills, exposures, or fires involving 1-Bromo-4-
ethyl-2-fluorobenzene.

Accidental Release Measures (Spills)
Evacuate and Secure: Immediately alert others in the area and evacuate personnel to a safe

location. Remove all sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Personal Protection: Don appropriate PPE, including chemical-resistant gloves, goggles, and

a lab coat. For large spills, a respirator may be necessary.[1]

Containment: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill. Do not use combustible materials like paper towels to absorb

the bulk of the spill.

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled, and closed container for hazardous waste disposal.[1]

Decontamination: Wash the spill area thoroughly with soap and water.[12]

First-Aid Measures
Inhalation: Move the victim into fresh air. If breathing is difficult, provide oxygen. If the victim

is not breathing, give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

plenty of water and soap for at least 15 minutes. Seek medical attention if irritation persists.

[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][8] A water spray can be used to cool adjacent containers but may not be effective at

extinguishing the fire.[6][12]

Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[7]

Specific Hazards: The liquid is flammable, and its vapors may travel a considerable distance

to a source of ignition and flash back.[6] Combustion may produce toxic fumes of carbon

monoxide, hydrogen bromide, and hydrogen fluoride.[8]

Protective Actions: Fire-fighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[1][8]

Disposal and Environmental Considerations
Proper disposal is a critical final step in the chemical lifecycle, ensuring environmental and

regulatory compliance.

Product Disposal: The material should be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to

sewer systems.[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for

other purposes before disposal.[1] All disposal practices must be in accordance with federal,

state, and local regulations.

Transportation Information
While end-users may not be responsible for shipping, understanding the transport classification

is important for receiving and inventory management. Based on its properties as a flammable

liquid, it would likely be classified for transport as:

UN Number: UN 1993 (for Flammable liquid, n.o.s.) or similar, as appropriate.

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (1-Bromo-4-ethyl-2-fluorobenzene)
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Hazard Class: 3 (Flammable Liquid)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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